Cas no 2138178-59-1 (Ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate)
2138178-59-1 structure
Product Name:Ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate
CAS No:2138178-59-1
MF:C9H14N2O4
MW:214.218462467194
CID:5787392
PubChem ID:165484903
Update Time:2023-12-26
Ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate
- 2138178-59-1
- EN300-1120405
- Ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate
-
- Inchi： 1S/C9H14N2O4/c1-2-14-9(13)8-10-7(15-11-8)5-3-4-6-12/h12H,2-6H2,1H3
- InChI Key： YJIQUPZQAHPSAY-UHFFFAOYSA-N
- SMILES： O1C(CCCCO)=NC(C(=O)OCC)=N1
Computed Properties
- Exact Mass: 214.09535693g/mol
- Monoisotopic Mass: 214.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 85.4Ų
Ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1120405-0.05g |
ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate |
2138178-59-1 | 95% | 0.05g |
$707.0 | 2023-10-27 | |
| Enamine | EN300-1120405-0.1g |
ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate |
2138178-59-1 | 95% | 0.1g |
$741.0 | 2023-10-27 | |
| Enamine | EN300-1120405-0.25g |
ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate |
2138178-59-1 | 95% | 0.25g |
$774.0 | 2023-10-27 | |
| Enamine | EN300-1120405-0.5g |
ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate |
2138178-59-1 | 95% | 0.5g |
$809.0 | 2023-10-27 | |
| Enamine | EN300-1120405-1.0g |
ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate |
2138178-59-1 | 1g |
$1299.0 | 2023-06-09 | ||
| Enamine | EN300-1120405-2.5g |
ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate |
2138178-59-1 | 95% | 2.5g |
$1650.0 | 2023-10-27 | |
| Enamine | EN300-1120405-5.0g |
ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate |
2138178-59-1 | 5g |
$3770.0 | 2023-06-09 | ||
| Enamine | EN300-1120405-10.0g |
ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate |
2138178-59-1 | 10g |
$5590.0 | 2023-06-09 | ||
| Enamine | EN300-1120405-1g |
ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate |
2138178-59-1 | 95% | 1g |
$842.0 | 2023-10-27 | |
| Enamine | EN300-1120405-5g |
ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate |
2138178-59-1 | 95% | 5g |
$2443.0 | 2023-10-27 |
Ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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